Cas no 100397-13-5 (4H-Pyran-4-one, 2-methyl-5-(phenylmethoxy)-)

4H-Pyran-4-one, 2-methyl-5-(phenylmethoxy)- structure
100397-13-5 structure
Product Name:4H-Pyran-4-one, 2-methyl-5-(phenylmethoxy)-
CAS No:100397-13-5
MF:C13H12O3
MW:216.232583999634
CID:1125597
PubChem ID:5314171
Update Time:2025-04-20

4H-Pyran-4-one, 2-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 2-methyl-5-(phenylmethoxy)-
    • 3-benzyloxy-6-methyl-pyran-4(1H)-one
    • 5-benzyloxy-2-methyl-4-pyrone
    • SCHEMBL988885
    • 2-methyl-5-phenylmethoxypyran-4-one
    • 100397-13-5
    • QTCDARUVRYYQMB-UHFFFAOYSA-N
    • ghl.PD_Mitscher_leg0.185
    • AKOS022191470
    • DB-317169
    • 5-(Benzyloxy)-2-methyl-4H-pyran-4-one
    • Inchi: 1S/C13H12O3/c1-10-7-12(14)13(9-15-10)16-8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
    • InChI Key: QTCDARUVRYYQMB-UHFFFAOYSA-N
    • SMILES: O(C1=COC(C)=CC1=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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